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Compound of Interest

Compound Name: 2,3',4,4',5',6-Hexachlorobiphenyl

CAS No.: 59291-65-5

Cat. No.: B1345200 Get Quote

Topic: Identification & Resolution of PCB 168 in
Complex Aroclor Mixtures
Executive Summary: The "Needle in the Haystack"
PCB 168 (2,3',4,4',5',6-Hexachlorobiphenyl) represents a specific analytical challenge. It is a

hexachlorobiphenyl congener that is often a minor constituent in highly chlorinated mixtures

(like Aroclor 1260) but is frequently misidentified due to severe co-elution with major congeners

like PCB 132 and PCB 153 on standard 5% phenyl columns.[1]

This guide provides the troubleshooting logic required to isolate, confirm, and quantify PCB

168, moving beyond standard EPA 8082A protocols into high-resolution congener-specific

analysis (EPA 1668C).

Module 1: Chromatographic Resolution (The "When" &
"Where")
The Core Problem: On the industry-standard DB-5ms (or equivalent 5% phenyl) column, PCB

168 elutes in the "Hexa-Cluster" region.[1] It is often masked by the massive peak of PCB 153

(the dominant congener in Aroclor 1254/1260) or co-elutes with PCB 132.

Troubleshooting Protocol: Column Selection & Phase Logic

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1345200?utm_src=pdf-interest
https://www.benchchem.com/product/b1345200?utm_src=pdf-body
https://www.ssi.shimadzu.com/sites/ssi.shimadzu.com/files/pim/pim_document_file/ssi/applications/application_note/16758/2201-PolychlorinatedBiphenylCongeners-PT.pdf
https://www.ssi.shimadzu.com/sites/ssi.shimadzu.com/files/pim/pim_document_file/ssi/applications/application_note/16758/2201-PolychlorinatedBiphenylCongeners-PT.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Column Phase Behavior of PCB 168 Recommendation

DB-5ms / HP-5 (5% Phenyl)

High Risk. Co-elutes or elutes

on the shoulder of PCB

132/153.[1]

Screening Only. Do not use for

quantitation of 168 in 1260

mixtures without

deconvolution.

DB-XLB (Low Polarity)

Improved. Changes the elution

order. PCB 168 separates from

132/153.[1]

Recommended for primary

confirmation.[1] Excellent for

separating the 132/153 pair.

HT-8 / DB-1701 (Polar)

Specific. Moves PCB 168

away from the main Hexa

cluster.[1]

Mandatory for dual-column

confirmation (EPA 8082A).[1]

Diagnostic Workflow: The "Hexa-Cluster" Decision Tree
Use this logic to determine if your "PCB 168" peak is genuine or a co-elution artifact.
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Caption: Logical workflow for validating PCB 168 presence against common co-eluting

interferences.

Module 2: Mass Spectrometry Confirmation (The
"What")
Since PCB 132, 153, and 168 are all hexachlorobiphenyls, they share the same molecular

weight. Low-resolution MS (GC-MS in SIM mode) cannot distinguish them by mass alone.[1]

You must rely on Ion Abundance Ratios and Retention Time Locking.[1]

Critical Mass Spectral Parameters (Hexachlorobiphenyls)
Parameter Value Technical Note

Primary Quant Ion m/z 360
The most abundant ion in the

M+ cluster.[1]

Secondary Ion m/z 362 Used for ratio confirmation.[1]

Theoretical Ratio 1.23

Ratio of m/z 360 to 362

(approximate, varies by

instrument tuning).[1]

Acceptance Criteria ±15%

If the ratio deviates >15%, it is

likely an interference or co-

elution.[1]

The "False Hexa" Scenario
User Issue: "My ion ratio for PCB 168 is failing (Ratio = 0.8), but the retention time is perfect."

Diagnosis: You are likely co-eluting with a Heptachlorobiphenyl (e.g., PCB 180 breakdown or

overlap) or a matrix interference.[1]

Check: Look for m/z 394 (Hepta).[1] If 394 peaks at the same time as 360, you have a co-

elution.

Module 3: Aroclor Pattern Deconvolution
Researchers often ask: "I have Aroclor 1254. Should I see PCB 168?"
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Field Insight:

Aroclor 1254: PCB 168 is typically absent or present in negligible trace amounts (<0.05%).[1]

If you see a large peak, it is almost certainly PCB 132 (which is abundant in 1254).[1]

Aroclor 1260: PCB 168 is present but remains a minor congener compared to PCB 153 and

138.[1]

Metabolic Samples: In biological tissue, PCB 153 is recalcitrant (doesn't break down).[1]

PCB 168 is also recalcitrant due to the 2,3,4,5,6 substitution pattern. In tissue samples, the

ratio of 168 to other congeners may shift compared to the technical Aroclor mixture.

FAQ: Troubleshooting Specific Scenarios
Q1: I am using EPA Method 8082 (GC-ECD). How do I report PCB 168 if it co-elutes with PCB

153? A: You cannot report them individually on a single column.

Protocol: Report as "PCB 153/168 co-elution" if using a DB-5 column.[1]

Fix: Inject the sample onto a confirmation column (DB-1701).[1] PCB 153 and 168 have

significantly different interaction energies on the cyanopropyl phase, allowing separation.

Q2: Why does my PCB 168 peak area fluctuate wildly between injections? A: This is often an

integration error, not an instrument error.

Cause: Because 168 is often a "shoulder" on the massive 153 peak, the integration software

(e.g., ChemStation/MassHunter) may be drawing the baseline differently from run to run.

Solution: Manually inspect the integration baseline.[1] Force a "drop-line" integration rather

than a "valley-to-valley" if they are not fully resolved.

Q3: Can I use MS/MS (Triple Quad) to separate 168 from 153? A: Not easily.

Reason: Both are Hexa-CBs.[1] They produce the same daughter ions (loss of Cl -> m/z

325).[1]

Strategy: You must rely on chromatographic separation (GC) rather than mass filtration (MS).

[1] Use a column with a thinner film (0.18 µm) or a different phase (DB-XLB) to improve
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physical separation.[1]

References & Authoritative Grounding
US EPA Method 1668C.Chlorinated Biphenyl Congeners in Water, Soil, Sediment, Biosolids,

and Tissue by HRGC/HRMS.[2] (2010).[1][3] The "Gold Standard" for congener-specific

analysis.

[1]

Frame, G. M., et al.Comprehensive, Quantitative, Congener-Specific PCB Analysis: A Critical

Evaluation of Current Procedures. Journal of High Resolution Chromatography (1996).[1][4]

Defines the elution orders and Aroclor compositions.

[1]

US EPA Method 8082A.Polychlorinated Biphenyls (PCBs) by Gas Chromatography.[1][5]

(2007).[1][6] The standard regulatory method for Aroclors.[1][5]

Agilent Technologies.GC/MS Analysis of PCB Congeners using DB-XLB. (Technical Note).

Demonstrates the separation of the Hexa-cluster.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Support Center: High-Resolution PCB
Analysis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1345200#identifying-pcb-168-peaks-in-complex-
aroclor-mixtures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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